Samarium antimonide

• CAS No.: 29664-84-4
• Molecular Formula: SbSm
• Molecular Weight: 272.1 g/mol
• IUPAC Name: stibanylidynesamarium
• InChI: InChI=1S/Sb.Sm
• InChI Key: JQVBLEDYHQAMKN-UHFFFAOYSA-N
• Canonical SMILES: [Sb]#[Sm]

Description

Samarium antimonide (SmSb) is a binary intermetallic compound composed of samarium (Sm), a lanthanide rare earth element, and antimony (Sb). It crystallizes in the cubic crystal system, specifically adopting the rock-salt (NaCl) structure, which is common among rare earth monopnictides . SmSb is of interest due to its electronic and magnetic properties, which stem from the 4f electrons of samarium. These properties make it a candidate for applications in thermoelectrics, spintronics, and high-temperature semiconductors. However, its synthesis is challenging due to the high melting temperatures and chemical reactivity of samarium and its compounds .

Preparation Methods

Samarium antimonide can be synthesized by heating samarium and antimony in a vacuum . The reaction typically involves the direct combination of the two elements under controlled conditions to form the compound. The process requires high temperatures, as the compound melts congruently at approximately 1922°C .

Chemical Reactions Analysis

Samarium antimonide undergoes various chemical reactions, including:

Oxidation: Reacts with oxygen to form oxides.

Reduction: Can be reduced under specific conditions.

Substitution: Participates in substitution reactions with other elements or compounds.

Common reagents used in these reactions include oxygen for oxidation and reducing agents for reduction processes. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Samarium antimonide has several applications in scientific research, including:

Chemistry: Used in the study of binary compounds and their properties.

Materials Science: Investigated for its potential use in electronic devices due to its unique electrical properties.

Optics: Explored for its luminescent properties, which can be useful in developing new optical materials.

Mechanism of Action

The mechanism by which samarium antimonide exerts its effects is primarily related to its electronic structure and interactions with other elements. The compound’s unique properties are due to the specific arrangement of samarium and antimony atoms in its crystal lattice, which influences its reactivity and interactions with other substances .

Comparison with Similar Compounds

Rare Earth Antimonides

SmSb belongs to a broader family of rare earth antimonides (RESb), which exhibit similar cubic structures but vary in magnetic and electronic behaviors due to differences in lanthanide ionic radii and 4f electron configurations. Key comparisons include:

Compound	Crystal Structure	Magnetic Ordering	Applications	Synthesis Challenges
SmSb	Cubic (NaCl)	Antiferromagnetic	Thermoelectrics, spintronics	High reactivity, phase purity issues
Neodymium Sb (NdSb)	Cubic (NaCl)	Ferromagnetic	Magnetic storage devices	Requires controlled oxygen-free environments
Gadolinium Sb (GdSb)	Cubic (NaCl)	Complex AFM*	Neutron absorbers, sensors	Similar to SmSb but less reactive
Europium Sb (EuSb)	Cubic (NaCl)	Ferromagnetic	Magnetocaloric materials	Europium’s divalent state complicates synthesis

*AFM: Antiferromagnetic

• Magnetic Properties : SmSb exhibits antiferromagnetic ordering below its Néel temperature, distinct from the ferromagnetism seen in NdSb and EuSb. This difference arises from Sm³⁺’s smaller magnetic moment compared to Nd³⁺ or Eu²⁺ .
• Synthesis : SmSb formation often involves peritectic reactions in systems like Sm-Ga-Sb, requiring precise control to avoid secondary phases (e.g., SmGa₂ or SmSb-GaSb mixtures) .

Comparison with Functionally Similar Compounds

Gallium Antimonide (GaSb)

GaSb, a III-V semiconductor, shares applications with SmSb in optoelectronics but differs fundamentally in structure and properties:

Property	SmSb	GaSb
Bandgap	Narrow, metallic	0.73 eV (direct)
Magnetism	Antiferromagnetic	Non-magnetic
Applications	Spintronics	Infrared detectors, LEDs
Synthesis	High-temperature metallurgy	Epitaxial growth

• GaSb is easier to synthesize as epitaxial layers, whereas SmSb’s reactivity necessitates bulk synthesis methods .

Iron-Based Antimonides

Hypothetical FeSb compounds (e.g., NaFe₄Sb₁₂) are explored for superconductivity, but their magnetic properties are less pronounced compared to SmSb. Fe-based systems often require doping or pressure to suppress magnetism, unlike SmSb, which inherently exhibits strong 4f-electron-derived magnetic interactions .

Property-Based Comparisons

Thermal and Chemical Stability

• Melting Points : SmSb’s melting point (~2,000°C) exceeds that of GaSb (712°C) due to stronger ionic bonding .
• Reactivity : SmSb is less reactive than aluminum antimonide (AlSb), which hydrolyzes in moisture, releasing toxic stibine gas. SmSb’s hazards are primarily linked to samarium’s low-to-moderate toxicity (e.g., respiratory irritation) .